(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(1H-pyrazol-5-yl)methanone

• IUPAC Name: (6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(1H-pyrazol-5-yl)methanone
• InChI: InChI=1S/C15H17N3O3/c1-20-13-7-10-4-6-18(9-11(10)8-14(13)21-2)15(19)12-3-5-16-17-12/h3,5,7-8H,4,6,9H2,1-2H3,(H,16,17)
• InChI Key: YNGGVVQCBCHEJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)C(=O)C3=CC=NN3)OC
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(1H-pyrazol-5-yl)methanone, also known as DPH-6, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(1H-pyrazol-5-yl)methanone has shown promising results in various scientific research applications, including its potential as a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease. Studies have shown that this compound can modulate the activity of certain neurotransmitters in the brain, leading to improved cognitive function and motor control. Additionally, this compound has been investigated for its potential as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The exact mechanism of action of (6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(1H-pyrazol-5-yl)methanone is not fully understood, but it is believed to act on various molecular targets in the brain and other tissues. Studies have shown that this compound can modulate the activity of certain neurotransmitters, including dopamine and acetylcholine, which are involved in motor control and cognitive function. Additionally, this compound has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including its ability to modulate neurotransmitter activity, inhibit cancer cell growth, and improve cognitive function and motor control. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(1H-pyrazol-5-yl)methanone has several advantages for lab experiments, including its relatively simple synthesis method and its potential as a therapeutic agent for various diseases. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on (6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(1H-pyrazol-5-yl)methanone, including its potential as a therapeutic agent for various neurological disorders and cancer. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, as well as its potential for use in combination with other drugs or therapies. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound, which could facilitate its use in future research and clinical applications.

Synthesis Methods

(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(1H-pyrazol-5-yl)methanone can be synthesized through a multistep process that involves the condensation of 1H-pyrazole-5-carbaldehyde with 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline in the presence of a base. The resulting intermediate is then subjected to a series of reactions, including acylation, reduction, and deprotection, to yield the final product.